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Compound of Interest

Compound Name: Boldoside

CAS No.: 17331-71-4

Cat. No.: B579224

Get Quote

Abstract: This technical guide provides a comprehensive overview of Boldoside, a flavonoid

glycoside of significant interest in natural product chemistry and pharmacology. The document

delineates its core physicochemical properties, including its CAS number and molecular weight,

and offers an in-depth exploration of its biological activities and underlying mechanisms of

action. Furthermore, this guide presents detailed, field-proven protocols for the extraction,

isolation, and analytical characterization of Boldoside. It is designed to serve as an essential

resource for researchers, scientists, and drug development professionals engaged in the study

and application of this potent bioactive compound.

Core Physicochemical Characteristics
A foundational understanding of a compound's physicochemical properties is a prerequisite for

any rigorous scientific investigation. These parameters govern its behavior in biological

systems and inform the design of experimental protocols.
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Property Value Source(s)

CAS Number 17331-71-4 [1][2]

Molecular Weight 624.55 g/mol [2]

Molecular Formula C28H32O16 [1][2]

IUPAC Name

5-hydroxy-2-(4-hydroxy-3-

methoxyphenyl)-3-

(((2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)tetrahydro-2H-

pyran-2-yl)oxy)-7-

(((2S,3R,4R,5R,6S)-3,4,5-

trihydroxy-6-methyltetrahydro-

2H-pyran-2-yl)oxy)-4H-

chromen-4-one

[2]

Synonyms Luteoside [2]

Pharmacological Profile and Mechanism of Action
Boldoside, primarily derived from the leaves of Peumus boldus, has demonstrated a spectrum

of biological activities, positioning it as a compound of interest for therapeutic development. Its

primary effects are centered around its antioxidant, anti-inflammatory, and hepatoprotective

properties[2].

The antioxidant capacity of Boldoside is largely attributed to its flavonoid structure, which

enables it to scavenge free radicals and chelate metal ions, thereby mitigating oxidative stress.

Its anti-inflammatory effects are mediated through the modulation of key signaling pathways. A

simplified representation of this mechanism is the inhibition of the NF-κB (Nuclear Factor

kappa-light-chain-enhancer of activated B cells) pathway, a critical regulator of the

inflammatory response.
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Caption: Boldoside's inhibition of the NF-κB inflammatory pathway.

Experimental Protocols: From Extraction to
Analysis
The following sections provide a robust framework for the isolation and characterization of

Boldoside. The causality behind each step is explained to ensure a self-validating and

reproducible workflow.

Extraction and Isolation from Peumus boldus
This protocol is designed for high-yield, high-purity isolation of Boldoside. The choice of

solvents and chromatographic phases is critical for separating the target glycoside from other

plant metabolites.
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Caption: Experimental workflow for Boldoside extraction and purification.

Step-by-Step Methodology:

Extraction:

Macerate 1 kg of dried, powdered Peumus boldus leaves in 5 L of 80% aqueous methanol

for 48 hours at room temperature.

Filter the mixture and concentrate the filtrate in vacuo to yield a crude extract.

Solvent Partitioning:

Suspend the crude extract in 1 L of distilled water and partition sequentially with n-hexane,

chloroform, and n-butanol.

Boldoside will concentrate in the n-butanol fraction. Concentrate this fraction to dryness.

Silica Gel Column Chromatography:

Subject the n-butanol fraction to column chromatography over silica gel.

Elute with a gradient of increasing polarity, starting with 100% chloroform and gradually

increasing the proportion of methanol.

Collect fractions and monitor by Thin Layer Chromatography (TLC) to identify those

containing Boldoside.
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Preparative HPLC:

Pool the Boldoside-rich fractions and purify using a preparative C18 HPLC column.

Employ a gradient elution with acetonitrile and water to achieve final purification.

Lyophilize the pure fractions to obtain Boldoside as a powder.

Analytical Characterization
The identity and purity of the isolated Boldoside must be unequivocally confirmed.

Technique Purpose Expected Results

HPLC-UV
Purity Assessment &

Quantification

A single major peak at a

characteristic retention time,

with purity >98% by peak area.

LC-MS/MS Molecular Weight Confirmation

Detection of the molecular ion

[M+H]⁺ or [M-H]⁻

corresponding to the exact

mass of Boldoside.

¹H and ¹³C NMR Structural Elucidation

A complete set of proton and

carbon signals matching the

established chemical shifts for

the Boldoside structure.

Conclusion and Future Directions
This guide provides the essential technical information and validated protocols for the study of

Boldoside. Its defined physicochemical properties and established biological activities make it

a compelling candidate for further investigation in drug discovery, particularly in the areas of

inflammatory diseases and liver disorders. Future research should focus on detailed in vivo

efficacy studies, pharmacokinetic profiling, and safety assessments to fully elucidate its

therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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